N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide

• IUPAC Name: N-[4-(acetylcarbamothioylamino)-2-methoxyphenyl]-2-methylpropanamide
• InChI: InChI=1S/C14H19N3O3S/c1-8(2)13(19)17-11-6-5-10(7-12(11)20-4)16-14(21)15-9(3)18/h5-8H,1-4H3,(H,17,19)(H2,15,16,18,21)
• InChI Key: FCSZHKRCMRKPBH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)NC(=S)NC(=O)C)OC
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide, also known as MLN4924, is a small molecule inhibitor that has been widely studied for its potential therapeutic applications. MLN4924 was first discovered by Millennium Pharmaceuticals, Inc., and is currently being developed by Takeda Pharmaceutical Company Limited.

Mechanism of Action

N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide inhibits the activity of NAE by covalently binding to the active site of the enzyme. This prevents the activation of NEDD8, which is required for the formation of cullin-RING ligases (CRLs). CRLs are responsible for the ubiquitination and subsequent degradation of proteins that are critical for cell cycle regulation and DNA repair. By inhibiting the activity of NAE, N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide prevents the formation of CRLs, leading to the accumulation of these critical proteins and ultimately resulting in cell death.
Biochemical and Physiological Effects:
N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide has been shown to have a number of biochemical and physiological effects. In cancer cells, N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide induces cell cycle arrest and apoptosis, leading to cell death. It has also been shown to inhibit tumor growth in mouse models of cancer. In addition to its effects on cancer cells, N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, making it readily available for use in experiments. It has also been extensively studied and has a well-established mechanism of action. However, there are also limitations to its use. N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide is a potent inhibitor of NAE and may have off-target effects, which could complicate the interpretation of experimental results. Additionally, N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide has limited solubility in water, which may limit its use in some experimental systems.

Future Directions

There are several future directions for research on N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide. One area of interest is the development of new analogs of N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide that may have improved potency and selectivity. Another area of interest is the identification of biomarkers that may predict response to N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide treatment in cancer patients. Additionally, there is interest in exploring the use of N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide in combination with other cancer therapies, such as chemotherapy and radiation therapy, to improve treatment outcomes.

Synthesis Methods

The synthesis of N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide involves a series of chemical reactions, starting with the reaction of 4-nitroacetanilide with thioacetamide to form N-(4-nitrophenyl)thiourea. This compound is then reduced to N-(4-aminophenyl)thiourea, which is subsequently reacted with 2-methoxyphenylacetic acid to form N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide.

Scientific Research Applications

N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of NEDD8-activating enzyme (NAE), which is involved in the ubiquitination pathway. By inhibiting NAE, N-(4-{[(acetylamino)carbonothioyl]amino}-2-methoxyphenyl)-2-methylpropanamide prevents the degradation of proteins that are critical for cell cycle regulation and DNA repair, leading to cell death in cancer cells.